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Compound of Interest

Compound Name: (R)-(-)-Citramalic Acid Lithium

Cat. No.: B12354482 Get Quote

Introduction to (R)-(-)-Citramalic Acid Lithium
(R)-(-)-Citramalic acid, a chiral organic compound, has the molecular formula C₅H₈O₅.[1][2][3]

[4] Its lithium salt is formed by the replacement of one or more acidic protons from its two

carboxylic acid groups with lithium ions. This guide will detail the molecular weight for both the

monolithium and dilithium salt forms.

Atomic Weight of Constituent Elements
The calculation of the molecular weight of (R)-(-)-Citramalic Acid Lithium is based on the

standard atomic weights of its constituent elements as recognized by the International Union of

Pure and Applied Chemistry (IUPAC).
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Element Symbol
Standard Atomic Weight (
g/mol )

Carbon C
[12.0096, 12.0116]

(Conventional: 12.011)[5][6]

Hydrogen H

[1.00784, 1.00811]

(Conventional: 1.008)[7][8][9]

[10]

Oxygen O

[15.99903, 15.99977]

(Conventional: 15.999)[11][12]

[13]

Lithium Li
[6.938, 6.997] (Conventional:

6.94)[14][15][16]

Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of all atoms in the

molecular formula. Since (R)-(-)-Citramalic acid is a dicarboxylic acid, it can form both a

monolithium and a dilithium salt.

Monolithium (R)-(-)-Citramalate (C₅H₇LiO₅)
This is the most common salt form, where one acidic proton is replaced by a lithium ion.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 7 1.008 7.056

Lithium Li 1 6.94 6.94

Oxygen O 5 15.999 79.995

Total 154.046
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Dilithium (R)-(-)-Citramalate (C₅H₆Li₂O₅)
In this form, both acidic protons are replaced by lithium ions.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 6 1.008 6.048

Lithium Li 2 6.94 13.88

Oxygen O 5 15.999 79.995

Total 159.978

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the constituent elements and

the calculated molecular weight for the more common monolithium salt.

Constituent Elements Atomic Weights (g/mol) Total Element Weights

Carbon (C)
5 atoms 12.011

Hydrogen (H)
7 atoms 1.008

Lithium (Li)
1 atom 6.94

Oxygen (O)
5 atoms

15.999

60.055x 5

7.056x 7

6.94x 1

79.995x 5

Molecular Weight
(R)-(-)-Citramalic Acid Lithium

(Monolithium Salt)
154.046 g/mol
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Caption: Calculation workflow for the molecular weight of Monolithium (R)-(-)-Citramalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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